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Compound of Interest

3-(1-Pyrrolidylmethyl)benzoic Acid
Compound Name:
Hydrochloride

cat. No.: B1288085

CAS Number: 887922-93-2

Disclaimer: This document summarizes the publicly available technical data for 3-(1-
Pyrrolidylmethyl)benzoic Acid Hydrochloride. Comprehensive scientific literature detailing
its synthesis, pharmacology, and toxicology is not readily available. Therefore, this guide
presents the existing information, primarily from chemical suppliers, and highlights the current
knowledge gaps.

Chemical and Physical Properties

3-(1-Pyrrolidylmethyl)benzoic Acid Hydrochloride is a solid organic compound.[1] The
majority of available data pertains to its basic physicochemical characteristics, which are crucial
for laboratory handling, storage, and preliminary experimental design.
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Property Value Reference
CAS Number 887922-93-2 [1]
Molecular Formula C12H16CINO2 [2]
Molecular Weight 241.71 g/mol [1]
Physical State Solid [1]
Melting Point 166 to 170 °C [3]
MDL Number MFCD08690301 [1]

Synthesis and Characterization

Detailed experimental protocols for the synthesis of 3-(1-Pyrrolidylmethyl)benzoic Acid
Hydrochloride are not described in the available search results. However, a general synthetic
pathway can be inferred from its chemical structure, likely involving the reaction of a benzoic
acid derivative with pyrrolidine, followed by hydrochloride salt formation. A generalized workflow
for such a synthesis is proposed below.

Hypothetical Synthesis Workflow
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Caption: Hypothetical synthesis workflow for 3-(1-Pyrrolidylmethyl)benzoic Acid
Hydrochloride.

Biological and Pharmacological Data

There is a significant lack of information regarding the mechanism of action, pharmacological
effects, and toxicological profile of 3-(1-Pyrrolidylmethyl)benzoic Acid Hydrochloride in the

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1288085?utm_src=pdf-body-img
https://www.benchchem.com/product/b1288085?utm_src=pdf-body
https://www.benchchem.com/product/b1288085?utm_src=pdf-body
https://www.benchchem.com/product/b1288085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

public domain. The search results did not yield any preclinical or clinical studies. One supplier
identifies it as a "fragment,” suggesting it may be used in fragment-based drug discovery.[4]

Safety and Handling

Safety information is provided by chemical suppliers. The compound is associated with the

following hazard and precautionary statements:

Hazard Statements Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H302: Harmful if swallowed

P305+P351+P338: IF IN EYES: Rinse
o cautiously with water for several minutes.
H315: Causes skin irritation )
Remove contact lenses, if present and easy to

do. Continue rinsing.

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Storage: Store in a room temperature, inert atmosphere.[3]

Logical Relationship of Available Data

The currently available information is limited and primarily serves to identify the compound and
provide basic safety guidance for its handling. The relationship between the available data

points is straightforward, as depicted in the diagram below.
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Caption: Logical relationship of available data for the target compound.

Conclusion and Future Directions

3-(1-Pyrrolidylmethyl)benzoic Acid Hydrochloride is a commercially available compound
with well-defined basic chemical properties. However, there is a clear absence of published
research on its synthesis, biological activity, and potential therapeutic applications. For
researchers and drug development professionals, this compound represents a starting point for
investigation. Future work should focus on:

Development and publication of a detailed, reproducible synthetic protocol.

In vitro screening to identify potential biological targets.

In vivo studies to determine its pharmacokinetic and pharmacodynamic properties.

Comprehensive toxicological evaluation.

Without such fundamental research, the potential of 3-(1-Pyrrolidylmethyl)benzoic Acid
Hydrochloride as a lead compound or research tool remains unknown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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